Shikonofuran A

• IUPAC Name: [1-[5-(2,5-dihydroxyphenyl)furan-3-yl]-4-methylpent-3-enyl] acetate
• InChI: InChI=1S/C18H20O5/c1-11(2)4-7-17(23-12(3)19)13-8-18(22-10-13)15-9-14(20)5-6-16(15)21/h4-6,8-10,17,20-21H,7H2,1-3H3
• InChI Key: IMZVJDUASUPZQK-UHFFFAOYSA-N
• Canonical SMILES: CC(=CCC(C1=COC(=C1)C2=C(C=CC(=C2)O)O)OC(=O)C)C
• Molecular Formula: C18H20O5
• Molecular Weight: 316.3 g/mol

Description

Synthesis Analysis

Shikonofuran A and its derivatives are subject to synthetic and biosynthetic studies aimed at understanding their complex molecular structure and enhancing their pharmacological properties. Efforts in synthetic biology and chemical synthesis focus on modifying the naphthazarin ring or side chain of shikonin to produce derivatives with stronger anticancer activity and lower toxicity. The synthesis of benzofuran derivatives, which share structural similarities with shikonofuran compounds, involves innovative strategies and methodologies, including metal-catalyzed routes, green-solvent-based approaches, and catalyst-free methods. These synthetic pathways aim to construct complex benzofuran compounds efficiently and with high yield, contributing to the development of novel pharmacological agents (Patel et al., 2024).

Scientific Research Applications

• Shikonofuran A, along with shikonin and other derivatives, are identified as the main bioactive components in Zicao, a traditional Chinese medicine. These compounds have shown anti-tumor activity, particularly against HeLa cells, a type of cervical cancer cell line (Liao et al., 2019).

• Shikonofuran E, a related compound, has demonstrated anti-inflammatory effects by down-regulating MAPK and NF-κB signaling pathways in lipopolysaccharide-stimulated RAW264.7 macrophages (Cao et al., 2018).

• A systematic method using ultra-high performance liquid chromatography and mass spectrometry has been developed to identify shikonins and shikonofurans, aiding in the exploration of these compounds in traditional medicine (Liao et al., 2015).

• Initial discovery of this compound was reported, along with its structural identification, contributing to the understanding of its potential pharmacological properties (Yoshizaki et al., 1982).

• This compound and related compounds have shown various pharmacological effects, including anti-inflammatory and anti-tumor activities, making them promising candidates for therapeutic applications (Andújar et al., 2013).

Future Directions

The future directions for Shikonofuran A research could involve further exploration of its anti-inflammatory properties, as suggested by studies on Shikonofuran E. Additionally, the role of AeHGO in the metabolic regulation of the shikonin biosynthetic pathway could be further investigated.

Mechanism of Action

Target of Action

Shikonofuran A, a natural product isolated from the root of Lithospermum erythrorhizon Sieb , primarily targets the Mitogen-Activated Protein Kinases (MAPK) and Nuclear Factor kappa-light-chain-enhancer of activated B cells (NF-κB) signaling pathways . These pathways play crucial roles in cellular processes such as inflammation, cell growth, and apoptosis.

Mode of Action

This compound interacts with its targets by down-regulating the MAPK and NF-κB signaling pathways . This interaction results in a reduction in the accumulation of pro-inflammatory cytokines, including tumor necrosis factor-α, interleukin-6, and interleukin-1β. It also inhibits the expression of nitric oxide synthase and cyclooxygenase-2 in lipopolysaccharide-stimulated macrophages .

Biochemical Pathways

This compound affects the MAPK and NF-κB signaling pathways . The MAPK pathway is involved in directing cellular responses to a diverse array of stimuli, such as mitogens, osmotic stress, heat shock and proinflammatory cytokines. The NF-κB pathway plays a key role in regulating the immune response to infection. Incorrect regulation of NF-κB has been linked to cancer, inflammatory and autoimmune diseases, septic shock, viral infection, and improper immune development .

Pharmacokinetics

It is known that this compound is a phenolic compound , which suggests it may have good bioavailability due to the potential for hydrogen bonding

Result of Action

The molecular and cellular effects of this compound’s action include a significant reduction in the production of pro-inflammatory mediators in lipopolysaccharide-stimulated cells . This suggests that this compound has potential anti-inflammatory function.

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the administration of methyl jasmonate to Arnebia euchroma suspension-cultured cells elicited distinct responses from a red shikonin-proficient cell line and a white shikonin-deficient cell line . This suggests that environmental factors such as the presence of certain chemicals can influence the action of this compound.

Q & A

Q1: What is Shikonofuran A and where is it found?

A1: this compound is a furylhydroquinone derivative found in the roots of Lithospermum erythrorhizon Sieb. et Zucc., a plant traditionally used in East Asian medicine. []

Q2: What is the structure of this compound?

A2: The structure of this compound was determined by comparing the spectral data of its diacetate with those of echinofuran leucoacetate. [] While the original paper does not provide a detailed molecular formula or spectroscopic data, it establishes the core structure as a furylhydroquinone with specific substituents.

Q3: Are there other shikonofuran derivatives found in Lithospermum erythrorhizon?

A3: Yes, along with this compound, four other new furylhydroquinone derivatives named Shikonofurans B, C, D, and E were also discovered in the roots of Lithospermum erythrorhizon. []

Q4: What is the biosynthetic pathway of this compound?

A4: While the specific biosynthetic pathway of this compound is not fully elucidated, research suggests it branches out from the shikonin biosynthetic pathway. The branch point appears to be the transformation from (Z)-3''-hydroxy-geranylhydroquinone to (E)-3''-oxo-geranylhydroquinone. [] Shikonofuran E, another derivative, has been isolated alongside intermediates like m-geranyl-p-hydroxybenzoic acid and geranylhydroquinone in shikonin-producing cell cultures of Lithospermum erythrorhizon. []

Q5: Is there a specific gene involved in the biosynthesis of Shikonofurans?

A5: Research suggests that a gene belonging to the cinnamyl alcohol dehydrogenase family, AeHGO, plays a role in the branching of the shikonin pathway towards shikonofuran production. AeHGO catalyzes the reversible oxidation of (Z)-3''-hydroxy-geranylhydroquinone to (E)-3''-oxo-geranylhydroquinone, a key step in shikonofuran biosynthesis. []

Q6: Has this compound been synthesized?

A6: Yes, this compound, along with Shikonofurans B, D, and E, have been synthesized using a unified total synthesis approach. This method employs Bi(III)-catalyzed dehydrative cycloisomerization of α-hydroxy oxetanyl ketones, providing rapid access to these highly substituted furans. []

Q7: What is the biological activity of this compound?

A7: While specific studies on this compound's biological activity are limited in the provided research, related shikonofurans like Shikonofuran E have shown anti-inflammatory effects by down-regulating MAPK and NF-κB signaling pathways in lipopolysaccharide-stimulated RAW264.7 macrophages. []

Q8: Are there any analytical methods for identifying and quantifying this compound?

A8: While the provided research doesn't detail specific methods for this compound, researchers have employed techniques like UHPLC-Q-Exactive Orbitrap mass spectrometry to analyze various shikonins and shikonofurans in Arnebia euchroma, a plant with similar bioactive compounds. [] Other studies utilize TLC, CC, GC-MS, ESI-MS, and NMR for analysis of Lithospermum canescens extracts, identifying compounds like shikonofuran C and D. []